Cas no 1216252-18-4 (1H-Pyrazole-4-carboxylic acid, 1-cyclopentyl-3-methyl-)

• Product Name: 1H-Pyrazole-4-carboxylic acid, 1-cyclopentyl-3-methyl-
• CAS No: 1216252-18-4
• MF: C₁₀H₁₄N₂O₂
• MW: 194.230362415314
• CID: 5265032
• Update Time: 2025-05-25

1H-Pyrazole-4-carboxylic acid, 1-cyclopentyl-3-methyl- Chemical and Physical Properties

Names and Identifiers

• 1-cyclopentyl-3-methyl-1H-pyrazole-4-carboxylic acid
• STL589084
• 1-cyclopentyl-3-methyl-1H-pyrazole-4-carboxylicacid
• 1H-Pyrazole-4-carboxylic acid, 1-cyclopentyl-3-methyl-

• Inchi： 1S/C10H14N2O2/c1-7-9(10(13)14)6-12(11-7)8-4-2-3-5-8/h6,8H,2-5H2,1H3,(H,13,14)
• InChI Key： YYGCNPJOBYKGSI-UHFFFAOYSA-N
• SMILES： OC(C1C(C)=NN(C=1)C1CCCC1)=O

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 14
• Rotatable Bond Count: 2
• Complexity: 226
• XLogP3: 1.3
• Topological Polar Surface Area: 55.1

Additional information on 1H-Pyrazole-4-carboxylic acid, 1-cyclopentyl-3-methyl-

1H-Pyrazole-4-carboxylic acid, 1-cyclopentyl-3-methyl-

The compound with CAS No. 1216252-18-4, known as 1H-Pyrazole-4-carboxylic acid, 1-cyclopentyl-3-methyl, is a fascinating molecule that has garnered significant attention in the fields of organic chemistry and pharmacology. This compound belongs to the class of pyrazole derivatives, which are widely studied for their potential applications in drug discovery and material science. The pyrazole ring serves as a versatile scaffold, enabling the attachment of various functional groups that can modulate its chemical and biological properties.

Recent studies have highlighted the importance of pyrazole derivatives in the development of novel therapeutic agents. For instance, researchers have explored the ability of this compound to act as a modulator of cellular signaling pathways, which is crucial for treating diseases such as cancer and neurodegenerative disorders. The cyclopentyl group attached to the pyrazole ring contributes to the molecule's lipophilicity, enhancing its ability to cross cellular membranes and interact with target proteins.

In terms of synthesis, the preparation of 1H-Pyrazole-4-carboxylic acid, 1-cyclopentyl-3-methyl involves a multi-step process that typically begins with the formation of the pyrazole ring. This is often achieved through condensation reactions involving aldehydes or ketones with ammonia or ammonium salts. The subsequent introduction of the cyclopentyl group and methyl substituent requires precise control over reaction conditions to ensure high yields and purity.

One of the most promising applications of this compound lies in its potential as a lead molecule for drug design. By modifying the substituents on the pyrazole ring, chemists can fine-tune its pharmacokinetic properties, such as absorption, distribution, metabolism, and excretion (ADME). Recent advancements in computational chemistry have enabled researchers to predict these properties with greater accuracy, facilitating the optimization of this compound for specific therapeutic targets.

Moreover, the carboxylic acid group present in this molecule plays a critical role in its reactivity and functionality. This group can undergo various transformations, such as esterification or amidation, to generate derivatives with enhanced bioavailability or selectivity. For example, converting the carboxylic acid into an ester has been shown to improve the oral bioavailability of certain pyrazole-based drugs.

Another area where this compound has shown potential is in material science, particularly in the development of advanced materials for electronic applications. The unique electronic properties of pyrazole derivatives make them suitable candidates for use in organic semiconductors or light-emitting diodes (OLEDs). Researchers have been investigating how substituents like the cyclopentyl group and methyl group influence the electronic characteristics of these materials.

From an environmental perspective, understanding the degradation pathways of 1H-Pyrazole-4-carboxylic acid, 1-cyclopentyl-3-methyl is essential for assessing its impact on ecosystems. Studies have revealed that this compound undergoes microbial degradation under aerobic conditions, with intermediates forming that are less toxic than the parent compound. This information is crucial for ensuring sustainable practices in its production and use.

In conclusion, 1H-Pyrazole-4-carboxylic acid, 1-cyclopentyl-3-methyl (CAS No. 1216252-18-4) is a versatile compound with a wide range of applications across multiple disciplines. Its unique chemical structure and functional groups make it an attractive candidate for further research and development. As advancements in synthetic methods and computational tools continue to emerge, this compound holds even greater promise for contributing to innovative solutions in medicine and materials science.